Cas no 1248298-64-7 (Morpholine, 4-(4-bromobutyl)-)

Technical Introduction: Morpholine, 4-(4-bromobutyl)- 4-(4-Bromobutyl)morpholine is a brominated morpholine derivative characterized by its reactive bromobutyl side chain, which enhances its utility as an intermediate in organic synthesis. The morpholine ring provides stability and polarity, while the bromobutyl group serves as a versatile alkylating agent, facilitating nucleophilic substitution reactions. This compound is particularly valuable in pharmaceutical and agrochemical applications, where it can be used to introduce morpholine-containing moieties into target molecules. Its well-defined reactivity and compatibility with various synthetic conditions make it a reliable choice for researchers seeking to modify molecular structures efficiently. Proper handling is advised due to its alkylating potential.

Morpholine, 4-(4-bromobutyl)- structure

Product Name:Morpholine, 4-(4-bromobutyl)-

CAS No:1248298-64-7

MF:C₈H₁₆BrNO

MW:222.122741699219

CID:5530655

PubChem ID:61287934

Update Time:2025-06-08

Morpholine, 4-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

- Morpholine, 4-(4-bromobutyl)-
- 4-(4-bromobutyl)morpholine
- EN300-1913389
- AKOS010540772
- GWQGELINXUPUQN-UHFFFAOYSA-N
- 1248298-64-7
- SCHEMBL16666480
- Inchi： 1S/C8H16BrNO/c9-3-1-2-4-10-5-7-11-8-6-10/h1-8H2
- InChI Key： GWQGELINXUPUQN-UHFFFAOYSA-N
- SMILES： N1(CCCCBr)CCOCC1

Computed Properties

Exact Mass: 221.04153g/mol
Monoisotopic Mass: 221.04153g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 94.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 12.5Å²

Morpholine, 4-(4-bromobutyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1913389-0.05g	4-(4-bromobutyl)morpholine	1248298-64-7	0.05g	$803.0	2023-09-17
Enamine	EN300-1913389-0.1g	4-(4-bromobutyl)morpholine	1248298-64-7	0.1g	$842.0	2023-09-17
Enamine	EN300-1913389-0.25g	4-(4-bromobutyl)morpholine	1248298-64-7	0.25g	$880.0	2023-09-17
Enamine	EN300-1913389-0.5g	4-(4-bromobutyl)morpholine	1248298-64-7	0.5g	$919.0	2023-09-17
Enamine	EN300-1913389-1.0g	4-(4-bromobutyl)morpholine	1248298-64-7	1g	$956.0	2023-05-31
Enamine	EN300-1913389-2.5g	4-(4-bromobutyl)morpholine	1248298-64-7	2.5g	$1874.0	2023-09-17
Enamine	EN300-1913389-5.0g	4-(4-bromobutyl)morpholine	1248298-64-7	5g	$2774.0	2023-05-31
Enamine	EN300-1913389-10.0g	4-(4-bromobutyl)morpholine	1248298-64-7	10g	$4114.0	2023-05-31
Enamine	EN300-1913389-1g	4-(4-bromobutyl)morpholine	1248298-64-7	1g	$956.0	2023-09-17
Enamine	EN300-1913389-5g	4-(4-bromobutyl)morpholine	1248298-64-7	5g	$2774.0	2023-09-17

Morpholine, 4-(4-bromobutyl)- Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Morpholine, 4-(4-bromobutyl)-

Recent Advances in the Application of Morpholine, 4-(4-bromobutyl)- (CAS: 1248298-64-7) in Chemical Biology and Pharmaceutical Research

The compound Morpholine, 4-(4-bromobutyl)- (CAS: 1248298-64-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential role in targeted therapies. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of Morpholine, 4-(4-bromobutyl)- in the development of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of PI3K inhibitors, which are critical in cancer therapy. The bromobutyl side chain facilitates efficient conjugation with other pharmacophores, enhancing the drug-like properties of the resulting compounds.

In addition to its role in cancer research, this morpholine derivative has shown promise in neurological disorder treatments. Research conducted at Harvard Medical School in 2024 revealed its potential as a precursor for dopamine receptor modulators, with improved blood-brain barrier penetration compared to traditional morpholine derivatives. The study emphasized the compound's unique physicochemical properties that contribute to its enhanced bioavailability.

The synthetic methodology for Morpholine, 4-(4-bromobutyl)- has also seen recent advancements. A team at MIT developed a more efficient, one-pot synthesis route with a 92% yield, as reported in Organic Process Research & Development (2024). This breakthrough significantly reduces production costs while maintaining high purity standards required for pharmaceutical applications.

From a safety and toxicology perspective, new preclinical data presented at the 2024 American Chemical Society meeting indicates that this compound exhibits favorable toxicity profiles when used as an intermediate in drug synthesis. However, researchers caution that proper handling protocols must be followed due to its alkylating properties.

Looking forward, several pharmaceutical companies have included Morpholine, 4-(4-bromobutyl)- in their drug discovery pipelines, particularly for oncology and CNS disorders. Its structural flexibility and ability to serve as a linker molecule in PROTACs (Proteolysis Targeting Chimeras) make it particularly valuable in next-generation therapeutic development.

In conclusion, the growing body of research surrounding CAS 1248298-64-7 demonstrates its increasing importance in medicinal chemistry. As synthetic methods improve and new biological applications are discovered, this morpholine derivative is poised to play a significant role in the development of innovative therapeutics in the coming years.